Cas no 1903337-56-3 (1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione
• CAS No: 1903337-56-3
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5901829
• PubChem ID: 92078496
• Update Time: 2025-05-19

1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-[2-(naphthalen-1-yl)acetyl]azetidin-3-yl}pyrrolidine-2,5-dione
• 1-(1-(2-(naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione
• 1-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]pyrrolidine-2,5-dione
• 1903337-56-3
• AKOS025341369
• F6473-3776
• 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione

• Inchi： 1S/C19H18N2O3/c22-17-8-9-18(23)21(17)15-11-20(12-15)19(24)10-14-6-3-5-13-4-1-2-7-16(13)14/h1-7,15H,8-12H2
• InChI Key： LPZPDOWAYHEBMA-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)N1CC(C1)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione

Compound CAS No. 1903337-56-3: 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione

The compound CAS No. 1903337-56-3, known as 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and organic electronics. Recent advancements in synthetic methodologies have enabled researchers to explore its properties more deeply, revealing its potential as a versatile building block in chemical synthesis.

The molecular structure of this compound is characterized by the presence of a naphthalene moiety, an azetidine ring, and a pyrrolidine dione group. These functional groups contribute to its distinctive electronic and physical properties. The naphthalene group, a polycyclic aromatic hydrocarbon, imparts aromaticity and stability to the molecule. The azetidine ring, a four-membered cyclic amine, introduces rigidity and enhances the molecule's ability to form hydrogen bonds. The pyrrolidine dione group further contributes to the molecule's stability and reactivity, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery. Its structural complexity allows for interactions with multiple biological targets, making it a promising lead compound for developing new therapeutic agents. Researchers have explored its ability to modulate enzyme activity and influence cellular signaling pathways. For instance, investigations into its interaction with kinases have shown potential for inhibiting enzymes involved in cancer progression. These findings underscore its role as a valuable tool in medicinal chemistry.

In addition to its biological applications, this compound has found relevance in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics. Recent research has focused on its use as a component in organic semiconductors and light-emitting materials. The molecule's ability to form stable charge transfer complexes has been leveraged in designing advanced electronic devices with improved efficiency and stability.

The synthesis of 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that incorporate modular assembly strategies, enabling the construction of complex molecular architectures with high precision. These methods have not only facilitated the synthesis of this compound but also provided insights into broader principles of organic synthesis.

Furthermore, this compound has been utilized as a precursor for constructing larger molecular frameworks. Its versatility as a building block has been demonstrated in the synthesis of macrocycles and supramolecular assemblies. These structures hold promise for applications in catalysis, sensing, and drug delivery systems.

Despite its numerous advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability of synthesis and optimization of its properties for specific applications require further investigation. Ongoing research is focused on addressing these challenges through innovative synthetic strategies and advanced characterization techniques.

In conclusion, CAS No. 1903337-56-3, or 1-(1-(2-(Naphthalen-1-yl)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.